Cas no 2034550-91-7 (3-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole)

• Product Name: 3-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole
• CAS No: 2034550-91-7
• MF: C₁₆H₁₅N₃O₄
• MW: 313.308003664017
• CID: 6275558
• PubChem ID: 119102307
• Update Time: 2025-06-25

3-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole
• 3-[1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
• F6524-1831
• (7-methoxy-1-benzofuran-2-yl)-[3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]methanone
• 2034550-91-7
• (3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(7-methoxybenzofuran-2-yl)methanone
• AKOS026694027

• Inchi： 1S/C16H15N3O4/c1-21-12-4-2-3-10-7-13(23-14(10)12)16(20)19-6-5-11(8-19)15-17-9-22-18-15/h2-4,7,9,11H,5-6,8H2,1H3
• InChI Key： FZTZQKUTLYSKIF-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C=C1C(N1CCC(C2=NOC=N2)C1)=O)OC

Computed Properties

• Exact Mass: 313.10625597g/mol
• Monoisotopic Mass: 313.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.6Ų

Additional information on 3-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole

Introduction to 3-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole (CAS No. 2034550-91-7)

3-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2034550-91-7, belongs to a class of heterocyclic molecules that are widely explored for their therapeutic applications. The presence of multiple functional groups, including a benzofuran moiety and a pyrrolidine ring, coupled with an 1,2,4-oxadiazole core, makes this molecule a promising candidate for further investigation in drug discovery and development.

The benzofuran component in the molecular structure of 3-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole is known for its stability and versatility in forming complex biological interactions. This moiety has been extensively studied for its role in various pharmacological pathways, including anti-inflammatory and antioxidant properties. The 7-methoxy substitution on the benzofuran ring enhances its electronic properties, making it more reactive and adaptable for further chemical modifications. Such structural features are often exploited to fine-tune the pharmacokinetic and pharmacodynamic profiles of drug candidates.

The pyrrolidine ring in the compound contributes to its overall solubility and bioavailability, which are critical factors in drug design. Pyrrolidine derivatives are well-documented for their involvement in a wide range of biological processes, making them valuable scaffolds in medicinal chemistry. The integration of this ring into the molecular framework of 3-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole suggests potential interactions with biological targets such as enzymes and receptors.

The 1,2,4-oxadiazole core is another key feature of this compound that has been extensively researched for its bioactivity. Oxadiazole derivatives are known for their broad spectrum of pharmacological effects, including antimicrobial, antiviral, and anti-cancer properties. The presence of this heterocycle in 3-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole not only enhances the molecule's complexity but also opens up possibilities for diverse biological applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets. Molecular docking studies have shown that 3-(7-methoxy-l-benzofuran-l-carbonyl)pyrrolidin-l-l)-yl-l,l ,4 -oxadiazole (CAS No. 2034550 - 91 - 7) can interact with various proteins involved in inflammatory pathways. These interactions suggest potential therapeutic applications in conditions such as arthritis and autoimmune diseases.

In addition to its structural complexity, the compound exhibits interesting chemical properties that make it suitable for further derivatization. The carbonyl group attached to the benzofuran ring provides a site for nucleophilic addition reactions, allowing chemists to modify the molecule's structure and explore new derivatives with enhanced biological activity. Such modifications are crucial in drug development pipelines where lead optimization is often required to achieve desired pharmacological effects.

The synthesis of 3-l-(7-methoxy-l-benzofuran-l-carbonyl)pyrrolidin-l)-yl-l,l ,4 -oxadiazole (CAS No. 2034550 - 91 - 7) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of this compound.

From a pharmaceutical perspective, 3 - l -(7 - methoxy - l - benzofuran - l - carbonyl ) py r rol idin - l ) y l - l , l ,4 - ox adia z ol e ( C A S N o . 2034550 - 91 - 7 ) represents a promising candidate for further clinical investigation. Its unique structural features and predicted biological activities make it an attractive molecule for drug discovery programs targeting various diseases. As research continues to uncover new therapeutic applications, this compound could play a significant role in developing novel treatments.

The integration of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has facilitated detailed structural elucidation of complex molecules like 3-(7-methoxy-l-benzofuran-l-carbonyl)pyrrolidin-l)-yl-l,l ,4 -oxadiazole (CAS No. 2034550 - 91 - 7). These techniques provide valuable insights into the molecular conformation and dynamics of the compound, which are essential for understanding its biological behavior.

In conclusion, 3 -( l -( l m eth oxy l benz o furan l carb on y l ) py r rol idin l ) y l l ,l ,4 ox adia z ol e ( C A S N o . 2034550 - 91 - 7 ) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition and predicted bioactivity make it an intriguing subject for further study. As advancements continue to be made in synthetic chemistry and computational biology, this molecule could emerge as a key player in developing next-generation therapeutics.